Cas no 28485-18-9 (2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride)

• Product Name: 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• CAS No: 28485-18-9
• MF: C₄H₃ClN₂O₄S
• MW: 210.595618486404
• MDL: MFCD06655485
• CID: 284608
• PubChem ID: 234620
• Update Time: 2025-06-08

2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonylchloride, 1,2,3,4-tetrahydro-2,4-dioxo-
• 1,2,3,4-tetrahydro-2,4-dioxo-5-Pyrimidinesulfonyl chloride
• 2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYL CHLORIDE
• 2,4-dioxo-1H-pyrimidine-5-sulfonyl chloride
• 2,4-DIBROMO-6-FLUOROPHENYL ISOTHIOCYANATE
• 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonyl chloride(SALTDATA: FREE)
• 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidin-5-sulfonylchlorid
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-sulfonyl chloride
• 5-chlorosulphonyluracil
• 5-uracil-sulphonyl chloride
• BB_SC-8836
• uracil-5-sulfonyl chloride
• uracil-5-sulphonic acid chloride
• uracil-5-sulphonyl chloride
• NSC-34840
• NSC34840
• BB 0258266
• Z86023356
• 1,2,3,4-tetrahydro-2,4-dioxopyrimidine-5-sulfonyl chloride
• AKOS000300354
• SCHEMBL5742175
• 2,4-dioxo-1,3-dihydropyrimidine-5-sulfonyl chloride
• NSC 34840
• MFCD06655485
• F1967-0632
• DTXSID5058696
• 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinesulfonyl chloride
• 2, 4-dioxo-1H-pyrimidine-5-sulfonyl chloride
• AKOS024327977
• FT-0740090
• EN300-12766
• A853919
• BS-13607
• 28485-18-9
• NCIOpen2_007855
• DA-30429
• 5-Pyrimidinesulfonyl chloride, 1,2,3,4-tetrahydro-2,4-dioxo-
• ALBB-000016
• 2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYLCHLORIDE
• BBL013241
• STK502182
• 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

• MDL： MFCD06655485
• Inchi： 1S/C4H3ClN2O4S/c5-12(10,11)2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
• InChI Key： FQHNJCWWBKYCJW-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC(NC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 209.95000
• Monoisotopic Mass: 209.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -0.7

Experimental Properties

• Color/Form: No data available
• Density: 1.89
• Melting Point: NA
• Boiling Point: 523.8°Cat760mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.627
• PSA: 108.24000
• LogP: 0.07150
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: Not available

2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

Recent Advances in the Application of 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl Chloride (CAS: 28485-18-9) in Chemical Biology and Pharmaceutical Research

The compound 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS: 28485-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its reactive sulfonyl chloride group and tetrahydropyrimidine scaffold, has demonstrated versatile applications in drug discovery, medicinal chemistry, and chemical biology. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the most notable applications of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-established class of pharmacophores with diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has explored the use of this compound as a building block for the development of novel sulfonamide derivatives targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent carbonic anhydrase inhibitors, which hold promise for the treatment of glaucoma and other conditions.

In addition to its role in medicinal chemistry, 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride has been investigated for its potential in chemical biology applications. Its reactive sulfonyl chloride group allows for efficient conjugation with nucleophilic residues in proteins, making it a valuable tool for protein labeling and modification. A recent study in ACS Chemical Biology utilized this compound to develop a novel probe for studying protein-protein interactions in live cells, showcasing its utility in advancing our understanding of cellular processes.

The synthetic versatility of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride has also been highlighted in recent patent literature. Several patents filed in 2023 describe its use in the preparation of heterocyclic compounds with potential therapeutic applications, particularly in oncology and infectious diseases. These developments underscore the compound's importance as a versatile intermediate in drug discovery pipelines.

Despite its promising applications, challenges remain in the handling and storage of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride due to its reactive nature. Recent advancements in synthetic methodologies have focused on improving its stability and reactivity profile, with particular emphasis on developing more efficient purification techniques and storage conditions. These improvements are expected to further expand its utility in pharmaceutical research.

Looking ahead, the unique structural features of 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS: 28485-18-9) position it as a valuable tool for future drug discovery efforts. Its ability to serve as a versatile building block for diverse therapeutic agents, combined with its applications in chemical biology, makes it a compound of significant interest to researchers in the field. Continued exploration of its chemistry and biological applications is likely to yield novel insights and therapeutic candidates in the coming years.